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Compound of Interest

Compound Name: 2-Cyanoacetamide

Cat. No.: B1669375 Get Quote

CAS Number: 107-91-5 Molecular Formula: C₃H₄N₂O Molecular Weight: 84.08 g/mol

This technical guide provides an in-depth overview of 2-Cyanoacetamide, a pivotal organic

compound in pharmaceutical research and development. It is tailored for researchers,

scientists, and professionals in the field of drug development, offering detailed information on

its chemical properties, synthesis, and significant applications.

Core Chemical and Physical Properties
2-Cyanoacetamide, also known as malonamide nitrile or 3-nitrilopropionamide, is a white

crystalline powder.[1] Its bifunctional nature, containing both a nitrile and an amide group,

makes it a versatile precursor in the synthesis of a wide array of heterocyclic compounds,

which are fundamental structures in many pharmaceutical agents.[2]
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Property Value Reference

CAS Number 107-91-5 [2]

Molecular Formula C₃H₄N₂O [1]

Molecular Weight 84.08 g/mol [3]

Melting Point
119 to 121 °C (246 to 250 °F;

392 to 394 K)
[4]

Boiling Point 351.2 °C (664.2 °F; 624.3 K) [4]

Density 1.163 g/cm³ [4]

Appearance White crystalline powder [1]

Solubility Highly soluble in water [1]

Synthesis of 2-Cyanoacetamide
Several methods for the synthesis of 2-Cyanoacetamide have been established. Below are

detailed protocols for two common laboratory-scale procedures.

Experimental Protocol 1: Ammonolysis of Ethyl
Cyanoacetate
This method involves the reaction of ethyl cyanoacetate with ammonia.

Materials:

Ethyl cyanoacetate

Concentrated ammonia water

Ethanol

Activated carbon

Ice-salt mixture
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Procedure:

Cool ethyl cyanoacetate to below 20°C.

Add concentrated ammonia water to the cooled ethyl cyanoacetate. The mixture will initially

turn turbid and then become clear.

After the reaction, cool the mixture in an ice-salt bath for 20 minutes to precipitate the crude

product.

Filter the precipitate and dry it to obtain crude 2-Cyanoacetamide.

For purification, dissolve the crude product in boiling ethanol.

Add a small amount of activated carbon for decolorization and filter the hot solution.

Cool the filtrate to allow the purified 2-Cyanoacetamide to crystallize.

Filter the crystals and dry them at 80-100°C to obtain the final product.[5]

Experimental Protocol 2: From Malonamide and
Triphosgene
This protocol describes a synthesis route starting from malonamide.

Materials:

Malonamide (112.3g, 1.1mol)

Cyclohexane (377.1g)

Triphosgene (297g) dissolved in 891ml of cyclohexane

Pipeline reactor

Procedure:

Prepare a suspension of malonamide in cyclohexane.
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Set the temperature of the pipeline reactor to 80°C and the pressure to 1.5 MPa.

Pump the malonamide suspension and the triphosgene solution into the reactor at a flow

rate of 2 ml/min for each pump.

After 30 minutes, collect the reaction mixture from the reactor outlet.

Perform atmospheric distillation on the collected solution to recover the cyclohexane.

Cool the remaining mixture and centrifuge to isolate the 2-Cyanoacetamide product.[5] A

yield of 99.0% with a purity of 98.3% as determined by HPLC has been reported for this

method.[5]
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Caption: Workflow for the synthesis of 2-Cyanoacetamide from ethyl cyanoacetate.

Applications in Drug Development and Research
2-Cyanoacetamide is a crucial building block in the synthesis of numerous pharmacologically

active compounds.[2] Its versatile reactivity allows for the construction of complex heterocyclic

systems that are prevalent in many drug molecules.

Key Applications:
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Vitamin B6 Synthesis: It serves as a fundamental precursor in the industrial synthesis of

Vitamin B6 (pyridoxine), which is essential for numerous metabolic processes in the human

body.[2]

Anticancer Agents: Researchers utilize 2-Cyanoacetamide in the development of novel

therapeutic agents, including potential anti-cancer drugs.[2] Its structure can be readily

modified and incorporated into complex molecular architectures to explore new drug

candidates.

Antimicrobial Agents: The development of antimicrobial agents for both human and

veterinary medicine often involves derivatives of 2-Cyanoacetamide. These derivatives

have been investigated for their efficacy against bacterial and fungal infections.[6]

Heterocyclic Synthesis: It is widely used in the synthesis of various heterocyclic compounds

such as pyrazole, pyridine, and pyrimidine derivatives, which are significant scaffolds in

medicinal chemistry.[1]

Analytical Reagent: 2-Cyanoacetamide is employed in spectrofluorimetric methods for the

determination of the activity of certain drugs, such as H1 receptor antagonists.[4] It reacts

with reducing carbohydrates in a borate buffer to produce intense fluorescence, making it

useful for the automated analysis of carbohydrates.[1][6]

Analytical Methodologies
The quantification and analysis of 2-Cyanoacetamide are critical for quality control and

research purposes. High-performance liquid chromatography (HPLC) is a commonly used

technique.

Experimental Protocol: HPLC Analysis of 2-
Cyanoacetamide
This protocol outlines a reverse-phase HPLC method for the analysis of 2-Cyanoacetamide.

Instrumentation:

HPLC system with a suitable detector (e.g., DAD or fluorescence)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.nbinno.com/article/pharmaceutical-intermediates/the-crucial-role-of-2-cyanoacetamide-in-modern-pharmaceutical-synthesis-tz
https://www.benchchem.com/product/b1669375?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/the-crucial-role-of-2-cyanoacetamide-in-modern-pharmaceutical-synthesis-tz
https://www.benchchem.com/product/b1669375?utm_src=pdf-body
https://www.multichemindia.com/product-details/2cyanoacetamide
https://www.sanjaychemindia.com/pdfs/chemicals/CYANOACETAMIDE.pdf
https://www.benchchem.com/product/b1669375?utm_src=pdf-body
https://en.wikipedia.org/wiki/Cyanoacetamide
https://www.sanjaychemindia.com/pdfs/chemicals/CYANOACETAMIDE.pdf
https://www.multichemindia.com/product-details/2cyanoacetamide
https://www.benchchem.com/product/b1669375?utm_src=pdf-body
https://www.benchchem.com/product/b1669375?utm_src=pdf-body
https://www.benchchem.com/product/b1669375?utm_src=pdf-body
https://www.benchchem.com/product/b1669375?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Newcrom R1 column or equivalent C18 column

Mobile Phase:

A mixture of acetonitrile (MeCN), water, and an acidifier (e.g., phosphoric acid or formic acid

for MS compatibility).[7] A typical mobile phase could be acetonitrile - 0.1% formic acid

(30:70, v/v).[8]

Procedure:

Prepare the mobile phase and degas it.

Equilibrate the HPLC column with the mobile phase until a stable baseline is achieved.

Prepare standard solutions of 2-Cyanoacetamide of known concentrations.

Prepare the sample solution to be analyzed.

Inject the standard and sample solutions into the HPLC system.

Monitor the elution of 2-Cyanoacetamide at an appropriate wavelength.

Quantify the amount of 2-Cyanoacetamide in the sample by comparing its peak area with

those of the standards.

Derivatization for Enhanced Sensitivity: For trace analysis, a derivatization procedure can be

employed to enhance detection sensitivity, particularly with fluorescence detection. 2-
Cyanoacetamide can be derivatized with reagents like 2-hydroxyacetophenone.[8]
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Caption: General workflow for the HPLC analysis of 2-Cyanoacetamide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1669375?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669375?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity
While primarily used as a synthetic intermediate, derivatives of 2-Cyanoacetamide have

shown various biological activities. For instance, certain synthesized derivatives have

demonstrated insecticidal properties against agricultural pests like the cotton leafworm and

cowpea aphid.[9][10] This highlights the potential for developing new agrochemicals based on

the 2-Cyanoacetamide scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sanjaychemindia.com [sanjaychemindia.com]

2. nbinno.com [nbinno.com]

3. Cyanoacetamide | C3H4N2O | CID 7898 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Cyanoacetamide - Wikipedia [en.wikipedia.org]

5. 2-Cyanoacetamide synthesis - chemicalbook [chemicalbook.com]

6. 2-Cyanoacetamide Dealer and Distributor | 2-Cyanoacetamide Supplier | 2-
Cyanoacetamide Stockist | 2-Cyanoacetamide Importers [multichemindia.com]

7. Separation of 2-Cyanoacetamide on Newcrom R1 HPLC column | SIELC Technologies
[sielc.com]

8. A novel approach for HPLC determination of 2-cynaoacetamide using derivatization
procedure with 2-hydroxyacetophenone as a new useful derivatization reagent - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [2-Cyanoacetamide: A Comprehensive Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669375#2-cyanoacetamide-cas-number-and-
molecular-weight]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1669375?utm_src=pdf-body
https://www.researchgate.net/publication/342153853_Biological_Activity_of_some_Synthetic_Cyanoacetamide_Derivatives_against_some_Cotton_Pests
https://www.researchgate.net/publication/347933212_Synthesis_and_biological_activity_of_2-3-Cyano-46-distyrylpyridin-2-_yl_thio_acetamide_and_its_cyclized_form
https://www.benchchem.com/product/b1669375?utm_src=pdf-body
https://www.benchchem.com/product/b1669375?utm_src=pdf-custom-synthesis
https://www.sanjaychemindia.com/pdfs/chemicals/CYANOACETAMIDE.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/the-crucial-role-of-2-cyanoacetamide-in-modern-pharmaceutical-synthesis-tz
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetamide
https://en.wikipedia.org/wiki/Cyanoacetamide
https://www.chemicalbook.com/synthesis/2-cyanoacetamide.htm
https://www.multichemindia.com/product-details/2cyanoacetamide
https://www.multichemindia.com/product-details/2cyanoacetamide
https://sielc.com/separation-of-2-cyanoacetamide-on-newcrom-c18-hplc-column
https://sielc.com/separation-of-2-cyanoacetamide-on-newcrom-c18-hplc-column
https://pubmed.ncbi.nlm.nih.gov/27344628/
https://pubmed.ncbi.nlm.nih.gov/27344628/
https://pubmed.ncbi.nlm.nih.gov/27344628/
https://www.researchgate.net/publication/342153853_Biological_Activity_of_some_Synthetic_Cyanoacetamide_Derivatives_against_some_Cotton_Pests
https://www.researchgate.net/publication/347933212_Synthesis_and_biological_activity_of_2-3-Cyano-46-distyrylpyridin-2-_yl_thio_acetamide_and_its_cyclized_form
https://www.benchchem.com/product/b1669375#2-cyanoacetamide-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1669375#2-cyanoacetamide-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1669375#2-cyanoacetamide-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1669375#2-cyanoacetamide-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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